Cas no 321432-87-5 (1,1-BIS(4-CHLOROPHENYL)-2-[(3,4-DICHLOROBENZYL)AMINO]-1-ETHANOL)

1,1-Bis(4-chlorophenyl)-2-[(3,4-dichlorobenzyl)amino]-1-ethanol is a chlorinated aromatic compound with potential applications in pharmaceutical and agrochemical research. Its molecular structure, featuring multiple chlorine substituents and a hydroxyl group, suggests utility as an intermediate in synthesizing biologically active molecules. The presence of dichlorobenzyl and bis(4-chlorophenyl) moieties may contribute to enhanced stability and selective binding properties, making it valuable for studies involving enzyme inhibition or receptor modulation. This compound's well-defined stereochemistry and purity are critical for reproducibility in experimental settings. Researchers may explore its derivatives for antimicrobial or pesticidal activity due to its halogen-rich framework. Proper handling is advised due to potential reactivity.
1,1-BIS(4-CHLOROPHENYL)-2-[(3,4-DICHLOROBENZYL)AMINO]-1-ETHANOL structure
321432-87-5 structure
Product Name:1,1-BIS(4-CHLOROPHENYL)-2-[(3,4-DICHLOROBENZYL)AMINO]-1-ETHANOL
CAS No:321432-87-5
MF:C21H17Cl4NO
MW:441.177781820297
CID:5270713
Update Time:2025-10-11

1,1-BIS(4-CHLOROPHENYL)-2-[(3,4-DICHLOROBENZYL)AMINO]-1-ETHANOL Chemical and Physical Properties

Names and Identifiers

    • 1,1-BIS(4-CHLOROPHENYL)-2-[(3,4-DICHLOROBENZYL)AMINO]-1-ETHANOL
    • 1,1-bis(4-chlorophenyl)-2-{[(3,4-dichlorophenyl)methyl]amino}ethan-1-ol
    • Inchi: 1S/C21H17Cl4NO/c22-17-6-2-15(3-7-17)21(27,16-4-8-18(23)9-5-16)13-26-12-14-1-10-19(24)20(25)11-14/h1-11,26-27H,12-13H2
    • InChI Key: OJRITUOCZWFMDZ-UHFFFAOYSA-N
    • SMILES: C(C1=CC=C(Cl)C=C1)(C1=CC=C(Cl)C=C1)(O)CNCC1=CC=C(Cl)C(Cl)=C1

1,1-BIS(4-CHLOROPHENYL)-2-[(3,4-DICHLOROBENZYL)AMINO]-1-ETHANOL Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Key Organics Ltd
1J-333S-1MG
1,1-bis(4-chlorophenyl)-2-[(3,4-dichlorobenzyl)amino]-1-ethanol
321432-87-5 >90%
1mg
£28.00 2025-02-09
Key Organics Ltd
1J-333S-5MG
1,1-bis(4-chlorophenyl)-2-[(3,4-dichlorobenzyl)amino]-1-ethanol
321432-87-5 >90%
5mg
£35.00 2025-02-09
Key Organics Ltd
1J-333S-10MG
1,1-bis(4-chlorophenyl)-2-[(3,4-dichlorobenzyl)amino]-1-ethanol
321432-87-5 >90%
10mg
£48.00 2025-02-09
Key Organics Ltd
1J-333S-50MG
1,1-bis(4-chlorophenyl)-2-[(3,4-dichlorobenzyl)amino]-1-ethanol
321432-87-5 >90%
50mg
£77.00 2025-02-09
Key Organics Ltd
1J-333S-100MG
1,1-bis(4-chlorophenyl)-2-[(3,4-dichlorobenzyl)amino]-1-ethanol
321432-87-5 >90%
100mg
£110.00 2025-02-09

Additional information on 1,1-BIS(4-CHLOROPHENYL)-2-[(3,4-DICHLOROBENZYL)AMINO]-1-ETHANOL

Introduction to 1,1-BIS(4-CHLOROPHENYL)-2-[(3,4-DICHLOROBENZYL)AMINO]-1-ETHANOL (CAS No. 321432-87-5)

The compound 1,1-BIS(4-CHLOROPHENYL)-2-[(3,4-DICHLOROBENZYL)AMINO]-1-ETHANOL, identified by the CAS registry number 321432-87-5, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes two chlorophenyl groups attached to a central ethanol backbone and a di chlorobenzyl amino group. The presence of these functional groups imparts distinctive chemical properties that make this compound a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of understanding the synthesis and characterization of such compounds. For instance, researchers have explored the use of advanced synthetic techniques, such as Suzuki coupling and Stille coupling, to efficiently construct molecules with similar structural complexity. These methods not only enhance the yield but also improve the purity of the final product, which is critical for applications in drug discovery and materials science.

The structural features of 1,1-BIS(4-CHLOROPHENYL)-2-[(3,4-DICHLOROBENZYL)AMINO]-1-ETHANOL make it a valuable compound in the field of medicinal chemistry. The chlorophenyl groups are known to contribute to pharmacokinetic properties such as bioavailability and metabolic stability. Additionally, the di chlorobenzyl amino group introduces hydrogen bonding capabilities, which can enhance the molecule's solubility and interaction with biological targets.

In terms of applications, this compound has shown promise in drug design efforts targeting various therapeutic areas. For example, its ability to modulate enzyme activity has been explored in preclinical studies. Furthermore, its structural versatility allows for modifications that could potentially improve its efficacy or reduce adverse effects.

From an environmental perspective, understanding the degradation pathways of 1,1-BIS(4-CHLOROPHENYL)-2-[(3,4-DICHLOROBENZYL)AMINO]-1-ETHANOL is crucial for assessing its ecological impact. Recent research has focused on biodegradation studies under different environmental conditions to determine its persistence and potential risks to ecosystems.

In conclusion, 1,1-BIS(4-CHLOROPHENYL)-2-[(3,4-DICHLOROBENZYL)AMINO]-1-ETHANOL (CAS No. 321432-87-5) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it a valuable tool in both research and industry. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound remains an intriguing subject for further exploration.

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